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Compound of Interest

Compound Name: AMQOZ-CHPh-4-acid

Cat. No.: B12385032

Technical Guide: AMOZ-CHPh-4-acid

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the chemical properties of AMOZ-
CHPh-4-acid. Due to the specific nature of this compound, publicly available information
regarding its experimental applications and biological interactions is limited. The data
presented here is based on computational and catalog information.

Chemical Identity and Properties

AMOZ-CHPh-4-acid is a complex organic molecule. Its fundamental chemical properties,
including molecular formula and weight, are crucial for any experimental work, such as dosage
calculations, solution preparation, and analytical characterization.

Data Presentation: Molecular Properties
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Property Value Source
Molecular Formula C16H19N30s5 PubChem[1]
Molecular Weight 333.34 g/mol PubChem[1]

4-[(E)-[5-(morpholin-4-
IUPAC Name ylmethyl)-2-oxo-1,3-oxazolidin-  PubChem[1]

3-ylliminomethyl]benzoic acid

Synonyms HY-155499, CS-0909116 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, handling, or use of AMOZ-CHPh-4-acid are
not available in the public domain. Researchers intending to work with this compound should
consult the supplier's documentation or develop protocols based on standard laboratory
procedures for similar chemical entities.

Logical Workflow for Compound Characterization

The following diagram illustrates a generalized workflow for the initial characterization of a
novel chemical compound like AMOZ-CHPh-4-acid.
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A generalized workflow for characterizing a research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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